Cas no 1797953-61-7 (N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide)

N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide structure
1797953-61-7 structure
Product Name:N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
CAS No:1797953-61-7
MF:C23H22N4O2S
MW:418.511383533478
CID:5406997
Update Time:2025-07-25

N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl]-5-phenyl-1,2-oxazole-3-carboxamide
    • 3-Isoxazolecarboxamide, N-[[1-(2-benzothiazolyl)-4-piperidinyl]methyl]-5-phenyl-
    • N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
    • Inchi: 1S/C23H22N4O2S/c28-22(19-14-20(29-26-19)17-6-2-1-3-7-17)24-15-16-10-12-27(13-11-16)23-25-18-8-4-5-9-21(18)30-23/h1-9,14,16H,10-13,15H2,(H,24,28)
    • InChI Key: PXMPUXODTBZPBB-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2)=CC(C(NCC2CCN(C3=NC4=CC=CC=C4S3)CC2)=O)=N1

N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6178-5479-2μmol
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
2μmol
$57.0 2023-09-09
Life Chemicals
F6178-5479-5μmol
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
5μmol
$63.0 2023-09-09
Life Chemicals
F6178-5479-10μmol
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
10μmol
$69.0 2023-09-09
Life Chemicals
F6178-5479-20μmol
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
20μmol
$79.0 2023-09-09
Life Chemicals
F6178-5479-1mg
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
1mg
$54.0 2023-09-09
Life Chemicals
F6178-5479-2mg
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
2mg
$59.0 2023-09-09
Life Chemicals
F6178-5479-3mg
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
3mg
$63.0 2023-09-09
Life Chemicals
F6178-5479-4mg
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
4mg
$66.0 2023-09-09
Life Chemicals
F6178-5479-5mg
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
5mg
$69.0 2023-09-09
Life Chemicals
F6178-5479-10mg
N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
1797953-61-7
10mg
$79.0 2023-09-09

Additional information on N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide

Research Update on N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide (CAS: 1797953-61-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide (CAS: 1797953-61-7) as a promising therapeutic agent. This compound, characterized by its unique benzothiazole and oxazole moieties, has garnered significant attention due to its potential applications in targeting specific biological pathways. The following research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide involves a multi-step process, as detailed in recent publications. Key steps include the coupling of 1,3-benzothiazole-2-piperidine with a functionalized oxazole-carboxamide derivative. Researchers have optimized this process to achieve high yields and purity, which is critical for subsequent biological evaluations. The compound's structural integrity has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. For instance, recent data indicate a strong affinity for protein kinases such as JAK2 and PI3K, with IC50 values in the nanomolar range. These findings suggest potential applications in treating diseases like rheumatoid arthritis and certain cancers. Molecular docking studies further elucidate the binding interactions, highlighting the role of the benzothiazole and oxazole groups in stabilizing the inhibitor-enzyme complex.

Preclinical evaluations in animal models have provided encouraging results. In a murine model of inflammation, administration of N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide significantly reduced pro-inflammatory cytokine levels, corroborating its mechanism of action. Additionally, preliminary toxicity studies indicate a favorable safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore the compound's potential for further development as a clinical candidate.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Researchers are also exploring structural analogs to enhance selectivity and reduce off-target effects. Collaborative efforts between academic and industrial laboratories are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide represents a compelling case study in rational drug design. Its unique chemical structure and robust biological activity make it a valuable candidate for further investigation. Continued research will be essential to fully realize its therapeutic potential and address remaining challenges in drug development.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited